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Compound of Interest

Compound Name: Lauryl Palmitate

Cat. No.: B1213196 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: Lauryl Palmitate, a wax ester formed from the esterification of lauric acid and

palmitic acid, is emerging as a promising bio-based phase change material (PCM). Derived

from renewable vegetable sources, it offers an environmentally friendly alternative to

petroleum-based PCMs. Its favorable thermal properties, including a distinct melting point and

latent heat storage capacity, make it a candidate for a variety of applications ranging from

thermal energy storage in buildings to potential uses in sophisticated drug delivery systems.

This technical guide provides a comprehensive overview of the synthesis, thermophysical

properties, and experimental characterization of Lauryl Palmitate, with a forward-looking

perspective on its application in the pharmaceutical sciences.

Thermophysical Properties of Lauryl Palmitate
Lauryl Palmitate, also known as dodecyl hexadecanoate, possesses thermal characteristics

that are crucial for its function as a phase change material. The key properties are summarized

in the table below. It is important to note that while the melting point is experimentally well-

documented, experimental data for latent heat of fusion and thermal conductivity are not readily

available in the literature. The values presented here are based on predictive models and data

from similar wax esters.
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Property Value Unit Source/Method

Melting Point 44 - 45 °C Experimental Data

50 - 55 °C Experimental Data[1]

Latent Heat of Fusion 71.06 kJ/mol
Joback Method

(Calculated)[2]

~167 J/g
Calculated from

Joback Method value

Thermal Conductivity
Not Experimentally

Determined
W/(m·K) -

Molecular Formula C₂₈H₅₆O₂ - -

Molecular Weight 424.74 g/mol -

Note: The calculated latent heat of fusion is an estimation and should be confirmed by

experimental analysis for critical applications.

Synthesis of Lauryl Palmitate
Lauryl Palmitate is synthesized through the esterification of palmitic acid with lauryl alcohol. A

green synthesis approach utilizing an immobilized lipase catalyst is a preferred method due to

its mild reaction conditions and high specificity.
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Fig. 1: Lipase-catalyzed synthesis of Lauryl Palmitate.

Experimental Protocol: Lipase-Catalyzed
Esterification[3][4][5]
This protocol outlines a general laboratory procedure for the green synthesis of Lauryl
Palmitate.

Reactant Preparation: In a reaction vessel, combine palmitic acid and lauryl alcohol in a 1:2

molar ratio.

Solvent and Catalyst Addition: Add a suitable organic solvent, such as hexane, to the

mixture. Introduce an immobilized lipase, for example, Novozym 435, as the biocatalyst.
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Reaction Conditions: Incubate the mixture at a controlled temperature, typically around 40°C,

with constant agitation (e.g., 150 rpm) for a specified reaction time (e.g., 10 minutes for

optimal conversion).

Reaction Termination: Stop the reaction by adding a mixture of ethanol and acetone (1:1 v/v).

Product Identification and Analysis:

Thin Layer Chromatography (TLC): Monitor the progress of the reaction and identify the

product. A developing solvent system of hexane and anhydrous ether (7:3, v/v) can be

used.

Fourier-Transform Infrared Spectroscopy (FTIR): Confirm the formation of the ester bond.

Gas Chromatography (GC): Determine the purity of the synthesized Lauryl Palmitate.

Titration: The percentage conversion can be determined by titrating the remaining

unreacted fatty acids with a standardized solution of sodium hydroxide.

Purification: The immobilized enzyme can be recovered by filtration for reuse. The solvent is

then removed under reduced pressure to yield the crude Lauryl Palmitate, which can be

further purified if necessary.

Characterization of Thermophysical Properties
The characterization of Lauryl Palmitate as a PCM involves determining its key thermal

properties. The following workflow outlines the typical experimental procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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